Cas no 1351386-33-8 (2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole)

• Product Name: 2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole
• CAS No: 1351386-33-8
• MF: C₁₄H₁₆BrNO
• MW: 294.186943054199
• CID: 5208163
• Update Time: 2025-05-20

2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole
• Oxazole, 2-(3-bromophenyl)-5-(1,1-dimethylpropyl)-

• Inchi： 1S/C14H16BrNO/c1-4-14(2,3)12-9-16-13(17-12)10-6-5-7-11(15)8-10/h5-9H,4H2,1-3H3
• InChI Key： TYWNXICZYONGEF-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)CC)=CN=C1C1=CC=CC(Br)=C1

Additional information on 2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole

2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole: A Comprehensive Overview

2-(3-Bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole is a highly specialized organic compound with the CAS number 1351386-33-8. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The structure of this compound features a bromophenyl group at the 3-position and a bulky 1,1-dimethylpropyl group at the 5-position of the oxazole ring. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole typically involves a multi-step process that includes nucleophilic substitution, cyclization, and functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to construct such complex heterocycles. For instance, the use of microwave-assisted synthesis has been reported to accelerate the formation of oxazole derivatives by optimizing reaction conditions and minimizing side reactions.

One of the key areas of interest for 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole lies in its potential applications in drug discovery. Oxazoles are known for their ability to act as bioisosteres or scaffolds in medicinal chemistry due to their unique electronic properties and structural versatility. The bromophenyl group in this compound introduces electron-withdrawing effects, which can enhance the binding affinity of the molecule to specific biological targets. Meanwhile, the bulky 1,1-dimethylpropyl group at the 5-position provides steric hindrance, which can be exploited to modulate pharmacokinetic properties such as absorption and metabolism.

Recent studies have explored the use of 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole as a building block in constructing bioactive molecules. For example, researchers have investigated its role in designing inhibitors for kinases and other enzymes implicated in various diseases, including cancer and neurodegenerative disorders. The compound's ability to form hydrogen bonds and engage in π-π interactions makes it a promising candidate for rational drug design.

In addition to its medicinal chemistry applications, 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole has also found utility in materials science. The compound's aromaticity and heterocyclic framework make it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into π-conjugated systems for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The bromophenyl group contributes to the electronic delocalization within the molecule, while the bulky substituent at the 5-position helps stabilize the structure against aggregation-induced quenching.

The physical properties of 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole are also worth noting. Its melting point is relatively high due to the strong intermolecular forces arising from both hydrogen bonding and van der Waals interactions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole has been studied for its biodegradation potential under aerobic and anaerobic conditions. Research indicates that the compound undergoes slow degradation due to its stable aromatic framework and lack of readily available reactive sites for microbial attack. However, under specific enzymatic conditions or with catalytic assistance, accelerated degradation pathways have been observed.

In conclusion, 2-(3-bromo-phenyl)-5-(1,1-dimethyl-propyl)-oxazole is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.